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Get Quote

Chemical Properties & handling

The table below summarizes key physical properties of Cbz-L-Serine methyl ester (CAS 1676-81-9) from

the search results to aid in purification and handling [1] [2].

Property Specification / Value

CAS Number 1676-81-9

Molecular Formula C12H15NO5

Molecular Weight 253.25 g/mol

Physical Form Viscous liquid or solid (pale yellow)

Boiling Point 170 °C at 0.1 mmHg (0.01 mm Hg)

Melting Point 41-43 °C (for solid form)

Flash Point 113 °C / >230 °F

Specific Rotation -13.4° to -13.5° (C=1 in methanol)

Recommended Storage Keep in a dark place, sealed in dry, at room temperature
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Synthesis and Purification Protocol

A synthesis procedure for Cbz-L-Serine methyl ester from L-serine methyl ester hydrochloride includes a

clear purification step [2]. This can serve as a reference for expected yields and methods.

Reaction: L-serine methyl ester hydrochloride is reacted with benzyl chloroformate (Cbz-Cl) in a

dioxane/water mixture with sodium bicarbonate as a base [2].
Work-up: The reaction is quenched with 1M HCl, and the aqueous layer is extracted with ethyl

acetate. The combined organic layers are then washed with brine and dried over anhydrous sodium
sulfate [2].

Purification: The crude product is purified by silica gel column chromatography, using a 50% ethyl
acetate in hexane solution as the eluent [2]. This process yielded the target compound as a colorless

oil in 92% yield [2].

The workflow of this synthesis and purification process is as follows:
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Start Reaction

Suspend L-serine methyl
ester HCl in dioxane

Add NaHCO3 aqueous solution

Add Cbz-Cl in dioxane
(stir at 25°C for 5 hours)

Reaction Work-up

Quench with 1M HCl

Extract with Ethyl Acetate (2x)

Wash combined organic
layers with brine

Dry over anhydrous Na2SO4
Filter and concentrate

P ifi i

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s1535236?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Purification

Purify by Silica Gel
Column Chromatography

Eluent: 50% Ethyl Acetate
in Hexane

Obtain Product
(92% yield)

Click to download full resolution via product page

Troubleshooting Guide and FAQs

Based on the chemical properties and synthesis protocol, here are some anticipated issues and solutions.

Frequently Asked Questions

Q1: What is the most common method for purifying Cbz-L-Serine methyl ester?

A: The standard method is silica gel column chromatography using a mixture of ethyl
acetate and hexane as the eluent, as demonstrated in the synthesis protocol [2]. The

compound's properties also make it a candidate for distillation under reduced pressure given its
listed boiling point [1] [2].

Q2: My product is a colored oil instead of a solid. Is this normal?

A: Yes. The technical data sheets explicitly state that Cbz-L-Serine methyl ester can be a pale
yellow viscous liquid or a solid [1] [2]. The pure solid form has a melting point of 41-43°C [2].

Q3: How can I monitor the progress of the Cbz protection reaction and check purity?
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A: You can use TLC. Furthermore, the specification from Fisher Scientific indicates that the

purity of the final product can be assessed by HPLC (Assay: 94% min.) [1]. Measuring the
specific rotation and comparing it to the listed value of approximately -13.5° can also serve as a

useful purity check [1] [2].

Troubleshooting Common Issues

Issue: Low yield after column chromatography.

Possible Cause: The product is a liquid and may co-elute with solvents or be lost during
concentration due to volatility.

Solution: Use gentle vacuum during concentration and avoid high temperatures. Monitor the
boiling point (170°C at 0.1 mmHg) to guide your evaporation conditions [1] [2]. Ensure the

eluent solvent polarity is optimized for separation.

Issue: Product remains impure after chromatography.

Possible Cause: Incomplete reaction or side products from the protection step.

Solution: Confirm the reaction completion by TLC before work-up. Ensure sufficient base
(NaHCO₃) is used to neutralize the HCl generated during the reaction with Cbz-Cl [2] [3].

Experimental Note

The provided synthesis and purification method has been successfully implemented in published literature,

yielding a high-purity product [2]. The Cbz protecting group can be cleanly removed later via

hydrogenolysis, making it highly valuable for multi-step synthesis [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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